Cas no 61607-79-2 (2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-)

61607-79-2 structure
Product Name:2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
CAS No:61607-79-2
Molecular Formula:C12H12N2OS
Molecular Weight:232.30148
CID:473017
PubChem ID:12290480
2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro- Properties
Names and Identifiers
-
- 2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
- 3-(3,6-dihydro-2H-thiopyran-4-yl)-1H-benzimidazol-2-one
- DTXSID50484896
- 61607-79-2
-
- InChIKey: VBOIRBUBHJYAQK-UHFFFAOYSA-N
- Inchi: InChI=1S/C12H12N2OS/c15-12-13-10-3-1-2-4-11(10)14(12)9-5-7-16-8-6-9/h1-5H,6-8H2,(H,13,15)
- SMILES: C1CSCC=C1N2C3=CC=CC=C3NC2=O
Computed Properties
- Exact Mass: 232.06716
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Monoisotopic Mass: 232.06703418g/mol
- Heavy Atom Count: 16
- Complexity: 329
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.3
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- PSA: 32.34
2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro- Related Literature
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Javier Fernández-Ariza,Rafael M. Krick Calderón,Josefina Perles,Dirk M. Guldi Chem. Commun., 2017,53, 8525-8528
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2. Front cover
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Guanglei Cui,Hai Xu,Wei Xu,Guangcui Yuan,Deqing Zhang,Lei Jiang,Daoben Zhu Chem. Commun., 2005, 277-278
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Zhinan Cao,Na Jin,Jinwen Ye,Xu Du RSC Adv., 2020,10, 36295-36302
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Mei Liu,Wanquan Jiang,Qian Chen,Sheng Wang,Ya Mao,Xinglong Gong,Ken Cham-Fai Leung,Jie Tian,Huijuan Wang,Shouhu Xuan RSC Adv., 2016,6, 29279-29287
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Adam C. Maahs,Erin E. Hetherington,Brandon J. Cooper,Riley E. Cooper,Nick N. Daanen,Michael Jennings,Sara E. Skrabalak,Kathryn E. Preuss Dalton Trans., 2018,47, 16232-16241
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João Figueira,Wojciech Czardybon,José Carlos Mesquita,João Rodrigues,Fernando Lahoz,Luca Russo,Arto Valkonen,Kari Rissanen Dalton Trans., 2015,44, 4003-4015
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Ziwu Liu,Xin Fu,Xianyong Wei,Feng Peng J. Mater. Chem. A, 2015,3, 22723-22729
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Jie Chang,Yang Shen,Xiangcheng Chu,Xuehui Zhang,Yu Song,Yuanhua Lin,Ce-Wen Nan,Longtu Li RSC Adv., 2015,5, 51302-51307
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